4-[(Cyclopropylmethoxy)methyl]piperidine hydrochloride

• IUPAC Name: 4-(cyclopropylmethoxymethyl)piperidine;hydrochloride
• InChI: InChI=1S/C10H19NO.ClH/c1-2-9(1)7-12-8-10-3-5-11-6-4-10;/h9-11H,1-8H2;1H
• InChI Key: AIFWPBDGHDFXGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COCC2CCNCC2.Cl
• Molecular Formula: C10H20ClNO
• DSSTOX Substance ID: DTXSID90635820
• Molecular Weight: 205.72 g/mol
• CAS No.: 1093652-85-7

Description

4-[(Cyclopropylmethoxy)methyl]piperidine hydrochloride, commonly known as 4-CPMP, is a cyclic organic compound with a wide range of applications in the laboratory and in research. It is a derivative of piperidine, an organic compound which is used as a starting material for synthesizing a range of pharmaceuticals and other compounds. 4-CPMP is a highly versatile compound, which can be used as a starting material for the synthesis of a variety of compounds and can also be used as a building block for other organic molecules.

Scientific Research Applications

Gastric Antisecretory Agents

4-(Diphenylmethyl)-1-piperidinemethanimine, which shares structural elements with 4-[(Cyclopropylmethoxy)methyl]piperidine hydrochloride, has been identified as a potent oral gastric antisecretory agent in rats. Modifications to its structure led to the development of fenoctimine, an antisecretory compound with diminished anticholinergic activity, currently in clinical trials as a treatment for peptic ulcer disease (Scott et al., 1983).

Metabolic Activity in Obese Rats

3-Hydroxymethyl N-methyl piperidine, a compound structurally related to this compound, demonstrated an increase in free fatty acid concentration when administered chronically, leading to reduced food intake and weight gain in obese (fa/fa) rats (Massicot et al., 1985).

Crystal and Molecular Structure Analysis

4-Piperidinecarboxylic acid hydrochloride has been characterized through single crystal X-ray diffraction, providing insights into the molecular structure of related compounds (Szafran et al., 2007).

Antitumor and Anticancer Activity

Compounds such as 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols, which may share structural similarities with this compound, have displayed significant cytotoxicity toward murine and human tumor cells, indicating potential as anticancer agents (Dimmock et al., 1998).

Antimycobacterial Activity

Spiro-piperidin-4-ones, which could be structurally related to this compound, have shown in vitro and in vivo activity against Mycobacterium tuberculosis, indicating potential use in antimycobacterial treatments (Kumar et al., 2008).

Synthesis routes and methods

Procedure details

A solution of 4N HCl in dioxane (5 mL, 20.0 mmol) was added to a solution of tert-butyl 4-[(cyclopropylmethoxy)methyl]piperidine-1-carboxylate (Intermediate 199, 0.75 g, 2.77 mmol) in dioxane (3 mL) at room temperature. The reaction mixture was stirred at room temperature for 3 h before being evaporated to dryness to provide the title compound as a pale pink sticky solid (0.7 g, 125%). Method B HPLC-MS: MH+ (free-based) requires m/z=170 Found: m/z=170, Rt=0.87 min.